2,1,3-Benzothiadiazole-5-sulfonyl chloride
Overview
Description
2,1,3-Benzothiadiazole-5-sulfonyl chloride is a chemical compound with the molecular formula C6H3ClN2O2S2 and a molecular weight of 234.68 . It is used in laboratory settings for the synthesis of substances .
Molecular Structure Analysis
The molecular structure of 2,1,3-Benzothiadiazole-5-sulfonyl chloride is represented by the SMILES stringO=S(Cl)(C1=CC2=NSN=C2C=C1)=O . The InChI key for this compound is PFLLNLOVUWBRRX-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
2,1,3-Benzothiadiazole-5-sulfonyl chloride is a solid . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Organic Electronics
2,1,3-Benzothiadiazole-5-sulfonyl chloride: is a crucial component in the synthesis of electronic materials, particularly in the development of photoluminescent compounds. Its derivatives are widely used as acceptor units in organic light-emitting diodes (OLEDs), organic solar cells, and organic field-effect transistors due to their strong electron-withdrawing capabilities .
Medicinal Chemistry
In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of various drugs. Its sulfonyl chloride group can act as a reactive site for further chemical modifications, which is essential in the creation of complex molecules for drug development .
Agriculture
While not directly used in agriculture, 2,1,3-Benzothiadiazole derivatives have been studied for their potential synergistic effects with insecticides. Research in this area could lead to the development of more effective pest control solutions .
Material Science
The compound’s derivatives are integral in the molecular construction of materials with enhanced electronic properties. This is particularly relevant in the creation of new materials for semiconductors and other components critical to the tech industry .
Environmental Science
Research into the environmental applications of 2,1,3-Benzothiadiazole-5-sulfonyl chloride is still emerging. Its potential for creating environmentally friendly materials or its role in environmental monitoring systems could be areas of future exploration .
Analytical Chemistry
This compound is utilized in analytical chemistry as a fluorogenic reagent due to its photoluminescent properties. It can aid in the analysis of amino acids, protein labeling, and enzyme structure determination .
Biochemistry
In biochemistry, 2,1,3-Benzothiadiazole-5-sulfonyl chloride can be used to modify biomolecules, which is useful in studying protein functions and interactions. Its ability to react with various functional groups makes it a versatile tool in bioconjugation techniques .
Industrial Applications
On an industrial scale, the compound finds applications in the synthesis of dyes, pigments, and other chemicals that require specific photoluminescent characteristics. Its role in the production of these materials is critical for various manufacturing processes .
Safety and Hazards
2,1,3-Benzothiadiazole-5-sulfonyl chloride is classified as a skin sensitizer (Category 1), according to the GHS Classification in accordance with 29 CFR 1910 (OSHA HCS) . It may cause an allergic skin reaction . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves, and washing with plenty of soap and water if skin contact occurs .
properties
IUPAC Name |
2,1,3-benzothiadiazole-5-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClN2O2S2/c7-13(10,11)4-1-2-5-6(3-4)9-12-8-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFLLNLOVUWBRRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C=C1S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClN2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30379958 |
Source
|
| Record name | 2,1,3-benzothiadiazole-5-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
337508-60-8 |
Source
|
| Record name | 2,1,3-benzothiadiazole-5-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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